Cas no 1373273-46-1 ({1-[(tert-Butoxy)carbonyl]pyrrolo[3,2-b]pyridin-2-yl}boronic acid)

• Product Name: {1-[(tert-Butoxy)carbonyl]pyrrolo[3,2-b]pyridin-2-yl}boronic acid
• CAS No: 1373273-46-1
• MF: C₁₂H₁₅BN₂O₄
• MW: 262.069503068924
• CID: 4591998
• PubChem ID: 67145257
• Update Time: 2025-10-29

{1-[(tert-Butoxy)carbonyl]pyrrolo[3,2-b]pyridin-2-yl}boronic acid Chemical and Physical Properties

Names and Identifiers

• {1-[(tert-Butoxy)carbonyl]pyrrolo[3,2-b]pyridin-2-yl}boronic acid
• [1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolo[3,2-b]pyridin-2-yl]boronic acid
• {1-[(tert-Butoxy)carbonyl]pyrrolo[3,2-b]pyridin-2-yl}boronicacid
• DB-093640
• {1-Boc-pyrrolo[3,2-b]pyridin-2-yl}boronic Acid
• G63740
• (1-(TERT-BUTOXYCARBONYL)-1H-PYRROLO[3,2-B]PYRIDIN-2-YL)BORONIC ACID
• {1-[(tert-butoxy)carbonyl]-1H-pyrrolo[3,2-b]pyridin-2-yl}boronic acid
• SCHEMBL1743588
• MFCD30182376
• BS-30770
• CS-0177583
• 1373273-46-1

• Inchi： 1S/C12H15BN2O4/c1-12(2,3)19-11(16)15-9-5-4-6-14-8(9)7-10(15)13(17)18/h4-7,17-18H,1-3H3
• InChI Key： JYPXTBFIVPSJSL-UHFFFAOYSA-N
• SMILES： O(C(N1C(B(O)O)=CC2=C1C=CC=N2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 262.1124871g/mol
• Monoisotopic Mass: 262.1124871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.6

Additional information on {1-[(tert-Butoxy)carbonyl]pyrrolo[3,2-b]pyridin-2-yl}boronic acid

Introduction to Compound CAS No. 1373273-46-1: {1-[(tert-Butoxy)carbonyl]pyrrolo[3,2-b]pyridin-2-yl}boronic Acid

The compound with CAS No. 1373273-46-1, known as {1-[(tert-Butoxy)carbonyl]pyrrolo[3,2-b]pyridin-2-yl}boronic acid, is a highly specialized organic molecule with significant applications in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is particularly notable for its role in cross-coupling reactions, which are pivotal in modern chemical synthesis.

The structure of this compound consists of a pyrrolo[3,2-b]pyridine ring system substituted with a tert-butoxycarbonyl (Boc) group and a boronic acid moiety. The presence of the Boc group makes it an excellent candidate for use in protecting group strategies, while the boronic acid functionality enables it to participate in various coupling reactions, such as the Suzuki-Miyaura coupling reaction. This dual functionality makes it a versatile building block in organic synthesis.

Recent studies have highlighted the importance of pyrrolo[3,2-b]pyridine derivatives in drug discovery. For instance, researchers have reported that these compounds exhibit potential as kinase inhibitors, which are crucial in the development of anticancer therapies. The tert-butoxycarbonyl group further enhances the compound's stability and solubility, making it more amenable to biological testing and optimization.

In addition to its role in medicinal chemistry, this compound has also found applications in the synthesis of advanced materials. The boronic acid functionality allows for easy incorporation into polymer systems or as precursors for metal-organic frameworks (MOFs). Recent advancements in MOF synthesis have demonstrated that such compounds can serve as versatile linkers, enabling the creation of highly porous and functional materials with applications in gas storage and catalysis.

The synthesis of {1-[(tert-Butoxy)carbonyl]pyrrolo[3,2-b]pyridin-2-yl}boronic acid typically involves a multi-step process that combines principles from both traditional and modern organic chemistry. Key steps include the formation of the pyrrolo[3,2-b]pyridine ring system through cyclization reactions and subsequent functionalization with the Boc group and boronic acid moiety. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for demanding applications.

From an environmental standpoint, this compound has been studied for its potential role in green chemistry initiatives. Its use in catalytic processes and recyclable systems aligns with current trends toward sustainable chemical practices. Recent research has explored its application as a catalyst ligand in asymmetric synthesis, demonstrating its ability to enhance reaction efficiency while reducing waste generation.

In conclusion, CAS No. 1373273-46-1 represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in organic synthesis, drug discovery, and materials science. As ongoing studies continue to uncover new uses for this compound, its significance within the chemical community is expected to grow further.